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Compound of Interest

Compound Name: Ethyl malonyl chloride

Cat. No.: B057283 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl Malonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety precautions and handling guidelines for ethyl
malonyl chloride (CAS No: 36239-09-5). Given its hazardous properties, adherence to

stringent safety protocols is critical to ensure the well-being of laboratory personnel and the

integrity of research. Ethyl malonyl chloride is a highly reactive acylating agent used in

various organic syntheses, including the preparation of pharmaceuticals and other complex

molecules.[1][2] Its utility is matched by its hazardous nature, primarily its violent reactivity with

water and its corrosivity.[3][4][5]

Chemical and Physical Properties
Ethyl malonyl chloride is a colorless to pale yellow or brown liquid with a sharp, pungent, and

acrid odor.[1][2][4] It is crucial to handle this compound under anhydrous conditions to prevent

hydrolysis and decomposition.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b057283?utm_src=pdf-interest
https://www.benchchem.com/product/b057283?utm_src=pdf-body
https://www.benchchem.com/product/b057283?utm_src=pdf-body
https://www.benchchem.com/product/b057283?utm_src=pdf-body
https://www.benchchem.com/product/b057283?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/ethyl-malonyl-chloride-dic22917.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9260539.htm
https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15616&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA15616&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b057283?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/ethyl-malonyl-chloride-dic22917.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9260539.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15616&PLANT=d__ALF
https://www.guidechem.com/encyclopedia/ethyl-malonyl-chloride-dic22917.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

CAS Number 36239-09-5 [3]

Molecular Formula C5H7ClO3 [2]

Molecular Weight 150.56 g/mol [2][6]

Appearance Clear yellow to brown liquid [2]

Odor Acrid, pungent [1][4]

Boiling Point 79-80 °C @ 25 mmHg [2][7]

Density ~1.176 - 1.196 g/mL [6][7]

Flash Point 64 °C (147.2 °F) - closed cup [8][9]

Refractive Index n20/D 1.429 [2][7]

Hazard Identification and Toxicology
Ethyl malonyl chloride is classified as a hazardous substance requiring careful management.

It is a combustible, corrosive liquid that reacts violently with water.[4][5][9]
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Hazard
Classification

Code Description Citations

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage.

[8][9][10]

Serious Eye Damage H318
Causes serious eye

damage.
[10]

Corrosive to Metals H290
May be corrosive to

metals.
[9][10]

Combustible Liquid H227 Combustible liquid. [9]

Supplemental Hazard EUH014
Reacts violently with

water.
[8]

Signal Word Danger [8][10]

GHS Pictogram GHS05 (Corrosion) [8]

Toxicological Summary:

Inhalation: Toxic upon inhalation. Vapors and mists may cause severe irritation to the

respiratory system.[1][5]

Skin Contact: Causes severe skin burns upon contact.[10] It is critical to prevent any skin

exposure.[3]

Eye Contact: Causes serious and potentially irreversible eye damage.[10]

Ingestion: Toxic if swallowed.[1] Ingestion can lead to severe swelling, damage to the

delicate tissues of the mouth, throat, and stomach, and presents a danger of perforation.[4]

[5] Use of gastric lavage or emesis is contraindicated.[4][5]

Chronic Exposure: Prolonged or repeated exposure may lead to sensitization and chronic

respiratory issues.[1]
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Hazardous Decomposition: Under thermal stress or in contact with water, it can decompose

to release toxic and irritating gases such as hydrogen chloride (HCl), carbon monoxide (CO),

carbon dioxide (CO2), and phosgene.[1][3][10]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with robust engineering controls, is mandatory

when handling ethyl malonyl chloride.

Engineering Controls:

Ventilation: All handling must be conducted in a well-functioning chemical fume hood or

within a closed system equipped with appropriate exhaust ventilation.[3][4][5]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[3][4]

Ignition Sources: All sources of ignition, such as open flames, sparks, and hot surfaces, must

be eliminated from the handling area.[3][10] Use explosion-proof electrical equipment.[10]
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Hierarchy of Controls for Ethyl Malonyl Chloride

Elimination
(Not Feasible: Required Reagent)

Substitution
(Investigate less hazardous acylating agents)

Engineering Controls
(Fume Hood, Glove Box, Closed System)

Administrative Controls
(SOPs, Training, Restricted Access)

Personal Protective Equipment
(Gloves, Goggles, Face Shield, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with ethyl malonyl chloride.
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Personal Protective Equipment (PPE):

Area PPE Specification Citations

Eye/Face

Wear chemical safety goggles

compliant with EN166 or

OSHA 29 CFR 1910.133. A full

face shield is also required.

[3]

Skin

Wear appropriate protective

gloves (e.g., neoprene or

Viton) and a flame-retardant

lab coat. Ensure clothing fully

covers the skin.

[3][11]

Respiratory

Use a NIOSH/MSHA-approved

respirator with a suitable

cartridge (e.g., type ABEK

EN14387) if working outside a

fume hood or if ventilation is

insufficient. For emergencies

or high concentrations, a full-

facepiece, positive-pressure,

self-contained breathing

apparatus (SCBA) is

necessary.

[3]

Handling and Storage Procedures
Safe Handling:

Handle only under an inert atmosphere (e.g., nitrogen or argon).[1][3]

Do not allow the chemical to come into contact with water or moist air.[4][5]

Avoid breathing vapors or mists.[3][5]

Take precautionary measures against static discharge.[3][5]
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Wash hands and any exposed skin thoroughly after handling.[3]

Open containers carefully as they may be under pressure.[10]

Storage:

Store in a cool, dry, and well-ventilated area designated for corrosive materials.[3][4]

Keep containers tightly sealed and protected from moisture.[1][10]

Store under an inert atmosphere.[1][3]

The recommended storage temperature is 2-8°C.[7]

Store locked up and away from incompatible materials such as bases, alcohols, metals, and

oxidizing agents.[1][3][10]

Emergency Procedures
Immediate and correct response to an emergency is critical.

First-Aid Measures:
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Exposure First-Aid Protocol Citations

Inhalation

Remove the victim to fresh air

and keep them at rest in a

position comfortable for

breathing. If breathing is

difficult or has stopped, provide

artificial respiration.

Immediately call a POISON

CENTER or doctor.

[3][4][10]

Skin Contact

Immediately take off all

contaminated clothing. Rinse

the affected skin area with

large amounts of water for at

least 15 minutes. Immediately

call a POISON CENTER or

doctor.

[3][4][5]

Eye Contact

Immediately rinse cautiously

with plenty of water for at least

15 minutes, holding the eyelids

open. Remove contact lenses

if present and easy to do.

Continue rinsing. Immediately

call a POISON CENTER or

doctor.

[3][4][10]

Ingestion

Rinse mouth thoroughly with

water. DO NOT induce

vomiting. Never give anything

by mouth to an unconscious

person. Immediately call a

POISON CENTER or doctor.

[3][4][10]

Spill Response: In the event of a spill, follow a structured response plan.
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Assess Spill
(Size, Location, Risk)

Alert Personnel & Evacuate Area

Don Full PPE
(Gloves, Goggles, Face Shield, Respirator)

Remove Ignition Sources

Contain Spill
(Use inert, dry absorbent material)

Collect Absorbed Material
(Into a sealed, labeled container)

Decontaminate Area

Dispose of Waste
(As hazardous material)

Click to download full resolution via product page

Caption: Workflow for responding to an ethyl malonyl chloride spill.
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Evacuate and Alert: Immediately alert others and evacuate non-essential personnel from the

spill area.[4][5]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Wear the full personal protective equipment as described in Section 3.[5]

Containment: Do not use water.[4][5] Cover the spill with a dry, inert absorbent material such

as sand, silica gel, or an acid binder.[3][5]

Collection: Carefully collect the absorbed material into a suitable, tightly closed container for

hazardous waste.[3][5]

Disposal: Dispose of the waste according to all local, regional, and national regulations.[3]

Firefighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-

resistant foam.[3][4] Dry sand can also be used.[12]

Unsuitable Media: Do not use water, as it reacts violently with ethyl malonyl chloride.[4]

Specific Hazards: The substance is combustible and containers may explode when heated.

[3][5] Fire will produce toxic gases like HCl, CO, and CO2.[3]

Protective Actions: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA).[3][5] Use water spray only to cool closed containers, preventing contact

with the chemical itself.[4]

Experimental Protocol: Safe Quenching
Unreacted ethyl malonyl chloride must be safely quenched before disposal or workup. This

protocol details a controlled method using an alcohol.
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Start: Prepare Apparatus in Fume Hood

Prepare Quenching Solution
(e.g., Isopropanol)

Cool Quenching Solution
(Ice Bath, 0-5 °C)

Slowly Add Ethyl Malonyl Chloride
(Dropwise via addition funnel)

Monitor Reaction
(Temperature, Gas Evolution)

Stir at Room Temperature
(Ensure complete reaction)

Neutralize if Necessary
(e.g., with NaHCO3 solution)

Proceed to Workup/Disposal

Click to download full resolution via product page

Caption: Experimental workflow for the safe quenching of ethyl malonyl chloride.

Methodology:
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Preparation: In a chemical fume hood, equip a three-neck round-bottom flask with a

magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet connected to a bubbler to vent

HCl gas safely into a basic scrubber.

Quenching Agent: Charge the flask with an excess of a suitable alcohol (e.g., isopropanol or

ethanol, approximately 5-10 molar equivalents relative to the acid chloride).[13]

Cooling: Cool the flask containing the alcohol in an ice-water bath to 0-5 °C.

Addition: Slowly add the ethyl malonyl chloride dropwise from the dropping funnel to the

stirred, cooled alcohol.[13] The reaction is exothermic; maintain a slow addition rate to keep

the internal temperature below 20 °C.[13]

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Let it stir for at least one hour to ensure the reaction goes to

completion.

Neutralization: The resulting solution will be acidic due to the formation of HCl. Before

disposal or further workup, it can be slowly and carefully neutralized with a saturated solution

of sodium bicarbonate. Be prepared for gas (CO2) evolution.

Disposal: Dispose of the final mixture as hazardous waste in accordance with institutional

and local regulations.[4]

Waste Disposal
All waste containing ethyl malonyl chloride, including quenched solutions and contaminated

materials, is classified as hazardous waste.[4]

Chemical waste generators must consult and comply with all local, regional, and national

hazardous waste regulations for complete and accurate classification and disposal.[3][5]

Dispose of containers at an approved waste disposal plant.[3][9]

Transport Information
Ethyl malonyl chloride is regulated for transport as a corrosive substance.
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Regulation UN Number
Proper
Shipping
Name

Hazard
Class

Packing
Group

Citations

DOT / IATA /

IMDG
UN3265

Corrosive

liquid, acidic,

organic,

n.o.s. (Ethyl

malonyl

chloride)

8 II [4][5][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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